![molecular formula C23H27N5O7S B1222306 Piperacillin hydrate CAS No. 66258-76-2](/img/structure/B1222306.png)
Piperacillin hydrate
Overview
Description
Piperacillin hydrate is a broad-spectrum semisynthetic, ampicillin-derived ureidopenicillin antibiotic . It binds to penicillin-binding proteins (PBPs), the enzymes that catalyze the synthesis of peptidoglycan, a critical component of the bacterial cell wall . This blockade leads to the interruption of cell wall synthesis, consequently, leading to bacterial cell growth inhibition and cell lysis .
Synthesis Analysis
While specific synthesis details for this compound were not found, pharmacokinetic studies have been performed for piperacillin and tazobactam separately . A combined two-compartment linear pharmacokinetic model for both piperacillin and tazobactam was developed, with an output compartment for the renally excreted fraction .Molecular Structure Analysis
The molecular formula of this compound is C23H29N5O8S . The IUPAC name is (2S,5R,6R)-6-[[ (2R)-2-[(4-ethyl-2,3-dioxopiperazine-1-carbonyl)amino]-2-phenylacetyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid;hydrate .Physical And Chemical Properties Analysis
This compound is a white crystalline solid, odorless, and slightly hygroscopic . It is easily soluble in methanol, soluble in absolute ethanol or acetone, and very slightly soluble in water .Scientific Research Applications
Pharmacokinetics in Critically Ill Patients
Piperacillin, a β-lactam penicillin antibiotic, is commonly used in treating sepsis and hospital-acquired infections. Research has focused on its pharmacokinetics in critically ill patients, especially those with acute kidney injury or undergoing renal replacement therapies like sustained low-efficiency diafiltration (SLED-f) or continuous renal replacement therapy (CRRT). Studies show that piperacillin's clearance and half-life can be significantly affected in these settings, highlighting the need for adjusted dosing regimens to maintain therapeutic effectiveness (Sinnollareddy et al., 2018), (Bue et al., 2020).
Mass Spectrometric Characterization
Mass spectrometric methods have been used to characterize antigens derived from piperacillin in patients with cystic fibrosis. These studies help understand how piperacillin modifies proteins like albumin, forming haptens that can stimulate T cells, potentially leading to immune responses. This research is vital for understanding drug hypersensitivity reactions (Whitaker et al., 2011).
Infusion Methods and Tissue Penetration
Research comparing intermittent short-term infusion and continuous infusion of piperacillin provides insights into its effectiveness in treating specific infections like Pseudomonas aeruginosa spondylodiscitis. Continuous infusion has shown promising results in achieving time above the minimal inhibitory concentration in various tissues, which is crucial for effective treatment (Petersen et al., 2022).
Development of Oral Penetration Enhancers
Efforts have been made to overcome the limitations of piperacillin's administration, which is typically restricted to parenteral routes. Research into charged liposaccharide complexes of piperacillin aims to enhance its oral bioavailability, a significant advancement in antibiotic therapy (Violette et al., 2008).
Lung Penetration in Critically Ill Patients
Studies comparing piperacillin pharmacokinetics in the serum and lung epithelial lining fluid (ELF) of critically ill patients and healthy volunteers have shown significant variability. This research is crucial for developing appropriate dosing regimens, especially for treating pneumonia in critically ill patients (Felton et al., 2018).
Use in Combination Therapy
Piperacillin-tazobactam, a combination of β-lactam and β-lactamase inhibitor, is extensively used in various infections. Research has shown its effectiveness against a broad spectrum of bacteria, including its compatibility with other antibiotics in clinical settings (Gin et al., 2007), (Gin et al., 2007).
Piperacillin in Special Populations
Research into piperacillin's pharmacokinetics in special patient populations, such as burn patients, preterm infants, and cystic fibrosis patients, is critical for understanding its metabolism and optimizing dosage in these groups. Such studies address the unique physiological changes these patients undergo, affecting drug metabolism and efficacy (Jeon et al., 2014), (Cohen-Wolkowiez et al., 2012), (El-Ghaiesh et al., 2012).
Piperacillin Dosing Optimization
Developing individualized dosing regimens for piperacillin in critically ill patients using software and Bayesian estimation techniques is a significant area of study. This approach aims to tailor antibiotic therapy based on the patient's unique pharmacokinetic profile, potentially improving therapeutic outcomes (Felton et al., 2014).
Mechanism of Action
Safety and Hazards
Piperacillin hydrate is presumed to be combustible . It may cause mechanical eye irritation and skin irritation . Hypersensitivity reactions have been reported in patients receiving therapy with penicillins . Individuals with a history of penicillin hypersensitivity or a history to multiple allergens should avoid contact .
Future Directions
While specific future directions for Piperacillin hydrate were not found in the search results, it’s worth noting that continuous and extended infusion methods and application of therapeutic drug monitoring seem to be proper ways to ensure attainment of target concentrations . Further studies are required .
Properties
IUPAC Name |
(2S,5R,6R)-6-[[(2R)-2-[(4-ethyl-2,3-dioxopiperazine-1-carbonyl)amino]-2-phenylacetyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H27N5O7S/c1-4-26-10-11-27(19(32)18(26)31)22(35)25-13(12-8-6-5-7-9-12)16(29)24-14-17(30)28-15(21(33)34)23(2,3)36-20(14)28/h5-9,13-15,20H,4,10-11H2,1-3H3,(H,24,29)(H,25,35)(H,33,34)/t13-,14-,15+,20-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IVBHGBMCVLDMKU-GXNBUGAJSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(C(=O)C1=O)C(=O)NC(C2=CC=CC=C2)C(=O)NC3C4N(C3=O)C(C(S4)(C)C)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCN1CCN(C(=O)C1=O)C(=O)N[C@H](C2=CC=CC=C2)C(=O)N[C@H]3[C@@H]4N(C3=O)[C@H](C(S4)(C)C)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H27N5O7S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
59703-84-3 (mono-hydrochloride salt) | |
Record name | Piperacillin [INN] | |
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URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0061477961 | |
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DSSTOX Substance ID |
DTXSID2023482 | |
Record name | Piperacillin | |
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Molecular Weight |
517.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
White to off-white solid; [Bristol-Myers Squibb], Solid | |
Record name | Piperacillin | |
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Record name | Piperacillin | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0014464 | |
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Solubility |
1.19e-01 g/L | |
Record name | Piperacillin | |
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Mechanism of Action |
By binding to specific penicillin-binding proteins (PBPs) located inside the bacterial cell wall, Piperacillin inhibits the third and last stage of bacterial cell wall synthesis. Cell lysis is then mediated by bacterial cell wall autolytic enzymes such as autolysins; it is possible that Piperacillin interferes with an autolysin inhibitor. | |
Record name | Piperacillin | |
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CAS No. |
61477-96-1, 66258-76-2, 59703-84-3 | |
Record name | Piperacillin | |
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Record name | Piperacillin [INN] | |
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Record name | Piperacillin | |
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Record name | Piperacillin | |
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Record name | [2S-[2α,5α,6β(S*)]]-6-[[[[(4-ethyl-2,3-dioxopiperazin-1-yl)carbonyl]amino]phenylacetyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid | |
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Record name | 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid, 6-[[[[(4-ethyl-2,3-dioxo-1-piperazinyl)carbonyl]amino]phenylacetyl]amino]-3,3-dimethyl-7-oxo-, monosodium salt, [2S-[2α,5α,6β(S*)]]- | |
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Record name | PIPERACILLIN ANHYDROUS | |
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Record name | Piperacillin | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0014464 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the mechanism of action of Piperacillin hydrate and its downstream effects?
A1: this compound, like other penicillin-class antibiotics, acts as a mechanism-based inhibitor. It irreversibly binds to and inhibits penicillin-binding proteins (PBPs), which are essential enzymes involved in the final stages of bacterial cell wall synthesis. This inhibition leads to defects in cell wall structure, causing bacterial cell lysis and death.
Q2: Can you describe a case where this compound was used to successfully treat a bacterial infection?
A: In one case study, a 72-year-old woman developed a rare Serratia marcescens infection following total knee arthroplasty (TKA) []. After initial treatment with other antibiotics proved ineffective, the patient was treated with a combination of linezolid, clindamycin, and this compound. This regimen, combined with surgical debridement, successfully cleared the infection without the need for implant removal.
Q3: Are there any reported cases of adverse reactions to this compound treatment?
A: While generally considered safe and effective, this compound has been associated with rare instances of cutaneous side effects. In one documented case, a patient developed psoriasiform drug eruption following treatment with this compound and tazobactam []. This highlights the importance of careful monitoring and individualized treatment plans.
Q4: Can this compound be used to treat all types of bacterial infections?
A: While effective against a broad spectrum of bacteria, this compound may not be suitable for all infections. Notably, a case report described a patient with terminal ileum diverticulitis initially treated with this compound and tazobactam []. Although symptoms improved, the infection recurred shortly after completing the antibiotic course, ultimately requiring surgical intervention. This emphasizes the need for careful diagnosis and consideration of alternative treatment options in certain cases.
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